Cas no 2171983-58-5 (2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2171983-58-5
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6493713
• PubChem ID: 165541518
• Update Time: 2025-05-20

2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• EN300-1485205
• 2-bromo-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
• 2171983-58-5

• Inchi： 1S/C27H25BrN2O5/c1-15(25(31)30-17-11-12-24(28)22(13-17)26(32)33)16(2)29-27(34)35-14-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,15-16,23H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SUCJAZSQSHUCCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

Recent Advances in the Study of 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2171983-58-5)

The compound 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2171983-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated benzoic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including drug discovery, peptide synthesis, and medicinal chemistry. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research involving this compound is its role as a building block in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of the bromine atom at the 2-position of the benzoic acid moiety provides a reactive handle for further functionalization, making this compound a versatile intermediate for the development of novel peptide-based therapeutics. Recent publications have highlighted its utility in the synthesis of complex peptidomimetics and its potential to enhance the bioavailability of peptide drugs.

In addition to its applications in peptide synthesis, 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid has been investigated for its biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Researchers have also explored its potential as a modulator of protein-protein interactions, which are often targeted in drug discovery for diseases such as cancer and neurodegenerative disorders.

The synthetic methodology for this compound has been refined in recent years, with several research groups reporting improved yields and purity. One notable advancement is the use of microwave-assisted synthesis, which has significantly reduced reaction times and increased efficiency. Furthermore, the development of novel purification techniques, such as high-performance liquid chromatography (HPLC) with tandem mass spectrometry (MS/MS), has enabled the isolation of high-purity samples for biological testing.

Despite these advancements, challenges remain in the large-scale production and application of 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid. Issues such as scalability, cost-effectiveness, and stability under various conditions need to be addressed to fully realize its potential in pharmaceutical development. Ongoing research is focused on optimizing synthetic routes and exploring new derivatives with enhanced properties.

In conclusion, 2-bromo-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2171983-58-5) represents a promising compound with diverse applications in chemical biology and drug discovery. Recent studies have shed light on its synthetic versatility, biological activities, and potential therapeutic uses. As research continues, this molecule is expected to play an increasingly important role in the development of novel pharmaceuticals and bioactive compounds.